2-Phenoxy-1-(3-(3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl)azetidin-1-yl)ethanone

• IUPAC Name: 2-phenoxy-1-[3-(3-thiophen-2-yl-1,2,4-oxadiazol-5-yl)azetidin-1-yl]ethanone
• InChI: InChI=1S/C17H15N3O3S/c21-15(11-22-13-5-2-1-3-6-13)20-9-12(10-20)17-18-16(19-23-17)14-7-4-8-24-14/h1-8,12H,9-11H2
• InChI Key: SAPWKQZIJQQDMV-UHFFFAOYSA-N
• Canonical SMILES: C1C(CN1C(=O)COC2=CC=CC=C2)C3=NC(=NO3)C4=CC=CS4
• Molecular Formula: C17H15N3O3S
• Molecular Weight: 341.4 g/mol
• CAS No.: 1323706-85-9

Description

2-Phenoxy-1-(3-(3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl)azetidin-1-yl)ethanone is a useful research compound. Its molecular formula is C17H15N3O3S and its molecular weight is 341.39. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Activity

• Antitubercular and Antimicrobial Activity : Compounds related to 2-Phenoxy-1-(3-(3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl)azetidin-1-yl)ethanone have been synthesized and screened for their antitubercular activity against Mycobacterium tuberculosis and antimicrobial activity against different microbes (Vasoya, Patel, Dobaria, & Joshi, 2005).

• Antibacterial and Antifungal Activity : These compounds have shown potential antibacterial and antifungal activities, with certain derivatives demonstrating effectiveness against bacterial strains such as Staphylococcus aureus and Pseudomonas aeruginosa, as well as fungal species like Candida albicans and Aspergillus niger (Fuloria et al., 2009).

Anticancer and Antioxidant Properties

• Anticancer Activity : Research has indicated the potential of these compounds in anticancer applications. Studies have shown that certain derivatives possess significant cytotoxic activities against cancer cell lines (Verma, Saundane, & Meti, 2019).

• Antioxidant Activity : Some derivatives have also demonstrated notable antioxidant properties, indicating a possible role in combating oxidative stress related to various diseases (Malhotra et al., 2013).

Enzyme Inhibition and Therapeutic Potential

• HIV-1 Replication Inhibition : Certain derivatives have been identified as inhibitors of human immunodeficiency virus type-1 (HIV-1) replication, showcasing the potential therapeutic applications in treating HIV (Che et al., 2015).

• Microsomal Epoxide Hydrolase Activity : These compounds have also been studied for their interaction with enzymes like microsomal epoxide hydrolase, suggesting a role in drug metabolism and pharmacokinetics (Li et al., 2016).